3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-benzoxazol-2(3H)-one

• IUPAC Name: 3-(2-morpholin-4-yl-2-oxoethyl)-1,3-benzoxazol-2-one
• InChI: InChI=1S/C13H14N2O4/c16-12(14-5-7-18-8-6-14)9-15-10-3-1-2-4-11(10)19-13(15)17/h1-4H,5-9H2
• InChI Key: WMQSJGVCFVFHJS-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CN2C3=CC=CC=C3OC2=O
• Molecular Formula: C13H14N2O4
• Molecular Weight: 262.26 g/mol

Description

3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-benzoxazol-2(3H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is known for its unique chemical properties and has been investigated extensively for its mechanism of action, biochemical and physiological effects, advantages, and limitations for laboratory experiments.

Mechanism of Action

The mechanism of action of 3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-benzoxazol-2(3H)-one is not fully understood. However, it is believed that this compound exerts its biological effects by inhibiting specific enzymes and signaling pathways in the body.
Biochemical and Physiological Effects:
Studies have shown that 3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-benzoxazol-2(3H)-one has significant biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit the activity of certain enzymes in the body.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-benzoxazol-2(3H)-one in laboratory experiments is its unique chemical properties, which make it an ideal candidate for studying specific biological processes. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving 3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-benzoxazol-2(3H)-one. These include investigating its potential use as a fluorescent probe in biological imaging, studying its anti-cancer properties in more detail, and exploring its potential as a therapeutic agent for various diseases. Additionally, further research is needed to understand the mechanism of action of this compound and its potential side effects.
In conclusion, 3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-benzoxazol-2(3H)-one is a unique chemical compound that has significant potential for use in various fields of scientific research. Its unique chemical properties, mechanism of action, biochemical and physiological effects, and potential applications make it an interesting topic for further investigation.

Synthesis Methods

The synthesis of 3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-benzoxazol-2(3H)-one is a multi-step process that involves the use of various chemical reagents. The most commonly used method for synthesizing this compound involves the reaction of 2-amino-5-chlorobenzophenone with morpholine and ethyl acetoacetate in the presence of a catalyst. The resulting product is then treated with hydrochloric acid to obtain the final product.

Scientific Research Applications

3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-benzoxazol-2(3H)-one has been extensively studied for its potential applications in various fields of scientific research. This compound has been investigated for its anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been studied for its potential use as a fluorescent probe in biological imaging.